2-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide

• IUPAC Name: 2-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C7H9ClN2OS/c1-5-6(12-4-10-5)3-9-7(11)2-8/h4H,2-3H2,1H3,(H,9,11)
• InChI Key: NEGNGSXIGZGRSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)CNC(=O)CCl
• Molecular Formula: C7H9ClN2OS
• Molecular Weight: 204.68 g/mol

Description

2-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide is not fully understood. However, it is believed to inhibit the growth of microorganisms and tumor cells by interfering with their metabolic processes. It may also act as a DNA intercalating agent, causing damage to the DNA of the target cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can cause changes in the biochemical and physiological processes of cells. It has been shown to inhibit the activity of enzymes involved in cellular metabolism and to induce apoptosis in tumor cells. Additionally, it has been shown to have immunomodulatory effects, potentially enhancing the immune response to infections and tumors.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide in lab experiments is its broad spectrum of activity against various microorganisms and tumor cells. Additionally, it is relatively easy to synthesize and has low toxicity. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in therapeutic applications.

Future Directions

There are several potential future directions for research on 2-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide. One area of interest is its potential use as a herbicide and insecticide, as it has been shown to have activity against various plant and insect species. Additionally, further studies are needed to fully understand its mechanism of action and optimize its use in therapeutic applications. Finally, studies on its pharmacokinetics and pharmacodynamics could provide valuable information for its potential use in humans.

Synthesis Methods

The synthesis of 2-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide involves the reaction of 2-chloroacetamide with 4-methyl-1,3-thiazol-5-ylmethylamine in the presence of a base. The reaction is carried out in a solvent such as ethanol or methanol, and the product is obtained through filtration and recrystallization.

Scientific Research Applications

2-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide has been studied for its potential therapeutic applications in various fields of research. It has been shown to have antibacterial, antifungal, and antitumor properties. Additionally, it has been studied for its potential use as a herbicide and insecticide.